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Compound of Interest

Compound Name: Oxasulfuron

Cat. No.: B117337 Get Quote

For Immediate Reference: Key Safety and Handling Information for Oxasulfuron

This document provides essential safety protocols, personal protective equipment (PPE)

guidelines, emergency procedures, and disposal plans for Oxasulfuron. Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and minimizing

environmental impact. Oxasulfuron is a sulfonylurea herbicide that may cause damage to

organs through prolonged or repeated exposure and is very toxic to aquatic life with long-

lasting effects.[1][2]

Personal Protective Equipment (PPE)
When handling Oxasulfuron, a comprehensive PPE strategy is mandatory to prevent

exposure. The following equipment should be worn at all times.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gauntlet

gloves (e.g., Nitrile or PVC)

extending up the forearm.[3][4]

Prevents skin contact and

absorption. Leather or fabric

gloves are unsuitable as they

can absorb the chemical.[3]

Eye & Face Protection
Chemical safety goggles and a

face shield.[3]

Protects against splashes and

airborne particles, preventing

severe eye irritation.[5]

Body Protection

Chemical-resistant coveralls or

a lab coat worn over long-

sleeved clothing and long

pants.[6][7]

Minimizes skin exposure from

spills or splashes.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with an organic

vapor cartridge.[5][6]

Required if there is a risk of

inhalation, especially when

handling powders or creating

aerosols.[5]

Foot Protection
Closed-toe, chemically

impervious footwear.[4]
Protects feet from spills.

Always consult the product's specific Safety Data Sheet (SDS) for detailed PPE requirements

and check all equipment for integrity before each use.[3][8]

Occupational Exposure Limits
While specific Permissible Exposure Limits (PEL) from OSHA or Threshold Limit Values (TLV)

from ACGIH for Oxasulfuron are not readily available, the European Union has established an

Acceptable Operator Exposure Level (AOEL).

Parameter Value Source

Acceptable Operator Exposure

Level (AOEL)
0.013 mg/kg bw/day EU Pesticides Database[1]
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Standard Operating Procedures
Handling and Storage:

Handle Oxasulfuron in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3]

Store containers in a cool, dry, and tightly closed state, away from incompatible materials.[2]

Keep contaminated clothing separate from personal laundry.[3][8]

Disposal Plan:

Unused Product: Dispose of unwanted Oxasulfuron as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not dispose of it in regular trash or

down the drain.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinseate should

be collected and treated as hazardous waste. Never reuse pesticide containers.

Contaminated Materials: All disposable PPE (gloves, etc.) and materials used for cleaning

spills (absorbents, wipes) must be collected in a sealed, labeled hazardous waste container

for proper disposal.

Reusable PPE: Clean reusable PPE, such as face shields and respirators, according to the

manufacturer's instructions before reuse.[8] Store clean PPE separately from contaminated

areas.[8]

Emergency Procedures
Immediate and correct response to an exposure is critical.

Exposure First Aid:
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Skin Contact: Immediately remove all contaminated clothing.[3] Vigorously wash the affected

skin with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if

irritation develops.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure thorough rinsing. Remove contact lenses if

present and easy to do so.[5] Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air at once.[5] If breathing is difficult or symptoms like

dizziness or irritation occur, seek immediate medical attention.

Ingestion: Do NOT induce vomiting unless directed by medical personnel. Have the person

drink two glasses of water.[2] Seek immediate medical attention.

In any emergency, call 911 and have the product's Safety Data Sheet (SDS) available for

responders.

Chemical Spill Response Workflow:
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Oxasulfuron Spill Response

SPILL DETECTED

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

Don Appropriate PPE

Contain Spill
(Use absorbent dikes)

Absorb/Neutralize Spill
(Use spill kit materials)

Collect Contaminated Material
(Place in labeled hazardous waste container)

Decontaminate Area
(Soap and water, or as per SDS)

Dispose of Waste & Contaminated PPE

Report Incident
(Supervisor/Safety Officer)

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an Oxasulfuron spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b117337?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Oxasulfuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/499.htm
https://echa.europa.eu/oels-activity-list
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels
https://www.learnh2o.com/topics/permissible-exposure-limit-pel/
https://en.wikipedia.org/wiki/Permissible_exposure_limit
https://response.restoration.noaa.gov/oil-and-chemical-spills/chemical-spills/threshold-limit-values-tlvs
https://response.restoration.noaa.gov/oil-and-chemical-spills/chemical-spills/threshold-limit-values-tlvs
https://www.benchchem.com/product/b117337#personal-protective-equipment-for-handling-oxasulfuron
https://www.benchchem.com/product/b117337#personal-protective-equipment-for-handling-oxasulfuron
https://www.benchchem.com/product/b117337#personal-protective-equipment-for-handling-oxasulfuron
https://www.benchchem.com/product/b117337#personal-protective-equipment-for-handling-oxasulfuron
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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